2,6-difluoro-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H17F2N7O2/c1-12-5-3-6-14(9-12)31-20-15(11-26-31)21(33)29-23(28-20)32-18(10-13(2)30-32)27-22(34)19-16(24)7-4-8-17(19)25/h3-11H,1-2H3,(H,27,34)(H,28,29,33)
• InChI Key: CVMGCYXGXUDNJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=C(C=CC=C5F)F
• Molecular Formula: C23H17F2N7O2
• Molecular Weight: 461.4 g/mol

Description

The compound “2,6-difluoro-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide” is a complex organic molecule. It belongs to the class of organic compounds known as benzanilides, which are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Scientific Research Applications

Synthesis and Potential PET Agent Development

The compound 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, related to the requested molecule, was synthesized from 2,6-difluorobenzoic acid and 3-amino-5-hydroxypyrazole. This synthesis process, involving 9 steps with a 1% overall yield, led to the development of a potential PET agent for imaging B-Raf(V600E) in cancers. Direct desmethylation produced a precursor for radiolabeling, yielding the target tracer with 40-50% decay corrected radiochemical yields, demonstrating its potential application in cancer diagnostics (Wang et al., 2013).

Heterocyclic Compounds Synthesis

The research into the synthesis of pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlights the compound's role in medicinal chemistry. Novel series of these derivatives were synthesized, showing significant potential as therapeutic agents against various cancer cell lines and demonstrating anti-5-lipoxygenase activity, which is crucial for developing new treatments for diseases like asthma and arthritis (Rahmouni et al., 2016).

Antiviral and Analgesic Activities

Further exploration into the synthetic routes and biological activities of pyrazoloazines, especially those involving polyfluoroalkyl-containing 2-tolylhydrazinylidene-1,3-diketones with 3-aminopyrazoles, revealed significant antiviral and analgesic properties. These compounds were found to have promising effects against influenza and Coxsackie viruses, along with pronounced analgesic activity, highlighting their potential for developing new therapeutic agents (Elkina et al., 2020).